Cas no 577996-82-8 (AK239742)

• Product Name: AK239742
• CAS No: 577996-82-8
• MF: C₂₂H₂₅N₃O₂S₂
• MW: 427.582802534103
• CID: 3051663
• PubChem ID: 1973313
• Update Time: 2025-04-21

AK239742 Chemical and Physical Properties

Names and Identifiers

• AK239742
• 577996-82-8
• STL354815
• N-(2,6-dimethylphenyl)-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide
• N-(2,6-Dimethylphenyl)-2-((3-ethyl-4-oxo-3,4,5,6,7,8-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)acetamide
• N-(2,6-DIMETHYLPHENYL)-2-((3-ETHYL-4-OXO-3,4,5,6,7,8-HEXAHYDRO(1)BENZOTHIENO(2,3-D)PYRIMIDIN-2-YL)SULFANYL)ACETAMIDE
• AKOS002188157
• 638-168-8

• Inchi： 1S/C22H25N3O2S2/c1-4-25-21(27)18-15-10-5-6-11-16(15)29-20(18)24-22(25)28-12-17(26)23-19-13(2)8-7-9-14(19)3/h7-9H,4-6,10-12H2,1-3H3,(H,23,26)
• InChI Key： ULUGDOOUGFUQNZ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(CC)C(=N2)SCC(NC2C(C)=CC=CC=2C)=O)=O)C2=C1CCCC2

Computed Properties

• Exact Mass: 427.13881940Da
• Monoisotopic Mass: 427.13881940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 115Ų